7-[4-(4-Methoxyphenacyl)piperazino]-1-(2-fluoro-4-nitrophenyl)-4-oxo-6-fluoro-1,4-dihydroquinoline-3-carboxylic acid

• Molecular Formula: C29H24F2N4O7
• Molecular Weight: 578.5 g/mol
• IUPAC Name: 6-fluoro-1-(2-fluoro-4-nitrophenyl)-7-[4-[2-(4-methoxyphenyl)-2-oxoethyl]piperazin-1-yl]-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C29H24F2N4O7/c1-42-19-5-2-17(3-6-19)27(36)16-32-8-10-33(11-9-32)26-14-25-20(13-23(26)31)28(37)21(29(38)39)15-34(25)24-7-4-18(35(40)41)12-22(24)30/h2-7,12-15H,8-11,16H2,1H3,(H,38,39)
• InChI Key: BXULJEVEQXVSGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2CCN(CC2)C3=C(C=C4C(=C3)N(C=C(C4=O)C(=O)O)C5=C(C=C(C=C5)[N+](=O)[O-])F)F

Description

7-[4-(4-Methoxyphenacyl)piperazino]-1-(2-fluoro-4-nitrophenyl)-4-oxo-6-fluoro-1,4-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C29H24F2N4O7 and its molecular weight is 578.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the 1-(4-nitro-2-fluorophenyl)-6-fluoro-7-(1-piperazinyl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid (0.43 g, 1 mmol) in DMF (15 ml) was added 2-bromo-4′-methoxyacetophenone (0.29 g, 1.28 mmol) and sodium bicarbonate (0.08 g, 1 mmol). The reaction mixture was stirred for 24 hr at room temperature. After removing the solvent, the residue was taken up by CH2Cl2, solution, and after washed with water and dried with Na2SO4, was evaporated to dryness. Crystallization of the solid residue from CH2Cl2/methanol (10:1) afforded the desired 1-(4-nitro-2-fluorophenyl)-6-fluoro-7-{4-[2-(4-methoxyphenyl)-2-oxoethyl]-1-piperazinyl}-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (0.37 g, 86%). Mp: 136° C. (dec). 1H NMR (DMSO-d6) δ 2.63 and 3.10 (two m, 8),3.81-3.83 (m, 5H) 6.40 (d, 1H, J=6.8), 7.01 (d, 2H, J=9.0), 7.94-8.03 (m, 3H), 8.17-8.56 (m, 3H), 8.93 (s, 1H), 14.88 (br s, 1H). Anal. Calcd. for C29H24F2N4O7•H2O: C, 58.39; H, 4.39; N, 9.39. Found: C, 58.75; H, 4.42; N, 9.20.